Cas no 2097971-69-0 (methyl 1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate)

• Product name: methyl 1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2097971-69-0
• MF: C₁₂H₁₀N₂O₂S
• MW: 246.285001277924
• CID: 5723629
• PubChem ID: 121213309

methyl 1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-prop-2-ynyl-3-thiophen-2-ylpyrazole-4-carboxylate
• methyl 1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate
• F2198-4799
• 2097971-69-0
• AKOS026723773
• 1H-Pyrazole-4-carboxylic acid, 1-(2-propyn-1-yl)-3-(2-thienyl)-, methyl ester

• Inchi： 1S/C12H10N2O2S/c1-3-6-14-8-9(12(15)16-2)11(13-14)10-5-4-7-17-10/h1,4-5,7-8H,6H2,2H3
• InChI Key： ZMNICKPJGNZMLB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C(=O)OC)=CN(CC#C)N=1

Computed Properties

• Exact Mass: 246.04629874g/mol
• Monoisotopic Mass: 246.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 394.9±42.0 °C(Predicted)
• pka: -1.38±0.10(Predicted)

Additional information on methyl 1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate

Comprehensive Overview of Methyl 1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2097971-69-0)

The compound methyl 1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2097971-69-0) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This pyrazole derivative incorporates a thiophene ring and a propargyl group, making it a versatile intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to modulate biological targets.

In the context of modern medicinal chemistry, methyl 1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate is often explored for its potential as a kinase inhibitor scaffold. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The presence of the thiophene moiety in this compound enhances its binding affinity to certain kinase targets, making it a valuable tool for structure-activity relationship (SAR) studies. Additionally, the propargyl group offers opportunities for further functionalization via click chemistry, a technique widely used in bioconjugation and drug development.

The synthesis of CAS No. 2097971-69-0 typically involves multi-step organic reactions, including condensation and cyclization processes. One common approach is the reaction of a thiophene-2-carboxaldehyde derivative with a hydrazine precursor, followed by esterification to introduce the methyl carboxylate group. The propargyl side chain is then incorporated through alkylation, yielding the final product. This synthetic route is favored for its scalability and compatibility with a range of heterocyclic systems, which is crucial for industrial applications.

Beyond its pharmaceutical potential, methyl 1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate has also been investigated in material science. Its aromatic and heterocyclic components contribute to its stability and electronic properties, making it a candidate for organic semiconductors or light-emitting diodes (OLEDs). Researchers are exploring its use in conjugated polymers, where its thiophene ring can enhance charge transport properties. This dual applicability in both life sciences and advanced materials underscores its interdisciplinary significance.

From an analytical chemistry perspective, characterizing CAS No. 2097971-69-0 requires advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and structural integrity of the compound, which is critical for its use in high-stakes applications like drug development. Recent advancements in computational chemistry have also enabled researchers to predict its physicochemical properties and reactivity, further accelerating its adoption in various fields.

In summary, methyl 1-(prop-2-yn-1-yl)-3-(thiophen-2-yl)-1H-pyrazole-4-carboxylate (CAS No. 2097971-69-0) represents a compelling example of how heterocyclic chemistry continues to drive innovation across multiple disciplines. Its unique structure, combined with its versatility as a synthetic intermediate, positions it as a valuable asset for researchers tackling some of today's most pressing scientific challenges. As interest in targeted therapies and smart materials grows, this compound is likely to remain at the forefront of cutting-edge research.